![molecular formula C10H7N3S B2769065 2-(Thiophen-2-yl)imidazo[1,2-b]pyridazine CAS No. 951625-70-0](/img/structure/B2769065.png)
2-(Thiophen-2-yl)imidazo[1,2-b]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Iodine-Catalyzed Sulfenylation of Imidazoheterocycles
An innovative method involving iodine-catalyzed sulfenylation of imidazo[1,2-a]pyridines, -pyrimidines, and [1,2-b]pyridazines has been developed, utilizing hydrogen peroxide as an oxidant in PEG400. This procedure facilitates the synthesis of 3-arylthioimidazoheterocycles, showcasing moderate to excellent yields under metal-free conditions. It's notable for its tolerance of various functional groups, indicating its utility in synthesizing a broad range of sulfur-containing heterocyclic compounds which might include 2-(Thiophen-2-yl)imidazo[1,2-b]pyridazine derivatives (Hiebel & Berteina‐Raboin, 2015).
Antifungal and Antimicrobial Applications
A study on new derivatives of imidazo[1,2-a]pyridines evaluated for antifungal activity against various strains revealed moderate efficacy, with certain compounds exhibiting significant activity. This research underlines the potential of imidazo[1,2-a]pyridine derivatives, potentially including this compound, in antifungal and antimicrobial therapies (Göktaş, Cesur, Şatana, & Uzun, 2014).
Applications in Imaging and Diagnostics
The synthesis and evaluation of imidazo[1,2-b]pyridazine derivatives for their binding to amyloid plaques in vitro indicate their potential as novel positron emission tomography radiotracers. This application is crucial for imaging Aβ plaques, with certain derivatives showing high binding affinities, suggesting the potential use of this compound derivatives in the development of diagnostic tools for Alzheimer's disease and other amyloid-related conditions (Zeng et al., 2010).
Antiviral Activity
The influence of substituents on the antiviral activity of imidazo[1,2-a]pyridine derivatives, including those with a thiophene side chain, was explored, showing a strong dependence on the nature of the C-2 substituent. This suggests that derivatives of this compound could be tailored for enhanced activity against viruses such as human cytomegalovirus (HCMV), underscoring the importance of chemical modification for antiviral drug development (Mavel et al., 2002).
Mechanism of Action
Target of Action
The primary targets of 2-(Thiophen-2-yl)imidazo[1,2-b]pyridazine are the Transforming Growth Factor-β Activated Kinase (TAK1) and TYK2 pseudokinase . TAK1 is a serine/threonine kinase that plays a crucial role in cell growth, differentiation, and apoptosis . TYK2, a member of the Janus (JAK) family of non-receptor tyrosine kinases, mediates the signaling of pro-inflammatory cytokines .
Mode of Action
This compound interacts with its targets by inhibiting their activity. For instance, it inhibits the enzymatic activity of TAK1 at nanomolar concentrations . It also suppresses cytokine-mediated receptor activation of the catalytic domain of TYK2 .
Biochemical Pathways
The compound affects the signaling pathways of pro-inflammatory cytokines, including IL-12, IL-23, and type 1 interferon (IFN) . By inhibiting TAK1 and TYK2, it disrupts these pathways, leading to downstream effects that can potentially alleviate immuno-inflammatory diseases .
Result of Action
The inhibition of TAK1 and TYK2 by this compound can lead to significant molecular and cellular effects. For instance, it has been found to inhibit the growth of multiple myeloma cell lines . It also has the potential to treat various immuno-inflammatory diseases where pro-inflammatory cytokines play a role .
Biochemical Analysis
Biochemical Properties
2-(Thiophen-2-yl)imidazo[1,2-b]pyridazine has been identified as an inhibitor of IL-17A, a pro-inflammatory cytokine . This interaction involves binding to the IL-17 receptor, which can influence the activity of various enzymes and proteins within the cell .
Cellular Effects
The effects of this compound at the cellular level are primarily related to its role as an IL-17A inhibitor . By inhibiting IL-17A, this compound can potentially reduce inflammation and tissue damage, which are characteristic of chronic autoimmune diseases such as psoriasis, rheumatoid arthritis, and multiple sclerosis .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding to the IL-17 receptor, thereby inhibiting the activity of IL-17A . This inhibition can lead to changes in gene expression and cellular signaling pathways, potentially reducing inflammation and tissue damage .
Properties
IUPAC Name |
2-thiophen-2-ylimidazo[1,2-b]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3S/c1-4-10-12-8(7-13(10)11-5-1)9-3-2-6-14-9/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PASMWSYQOXVOJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2N=C1)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.